Cas no 55582-75-7 (Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-17-phenyl-, (5Z,9a,11a,13E,15S)- (9CI))

• Product Name: Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-17-phenyl-, (5Z,9a,11a,13E,15S)- (9CI)
• CAS No: 55582-75-7
• MF: C₂₆H₃₈O₅
• MW: 430.57692861557
• CID: 377056
• PubChem ID: 6441695
• Update Time: 2025-04-19

Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-17-phenyl-, (5Z,9a,11a,13E,15S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-17-phenyl-, (5Z,9a,11a,13E,15S)- (9CI)
• 17-phenylprostaglandin F2alpha
• 55582-75-7
• 17-Phenyl-pgf2alpha
• (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxy-5-phenyloct-1-enyl]cyclopentyl]hept-5-enoic acid
• Prosta-5,13-dien-1-oic acid, 11,15-dihydroxy-9-oxo-17-phenyl-, (5Z,11alpha,13E,15S)-

• Inchi： 1S/C26H38O5/c1-2-10-20(19-11-6-5-7-12-19)17-21(27)15-16-23-22(24(28)18-25(23)29)13-8-3-4-9-14-26(30)31/h3,5-8,11-12,15-16,20-25,27-29H,2,4,9-10,13-14,17-18H2,1H3,(H,30,31)/b8-3-,16-15+/t20?,21-,22-,23-,24+,25-/m1/s1
• InChI Key： GEADEWLQJFNDLL-GNQOZLGHSA-N
• SMILES： O[C@H]1C[C@H]([C@H](/C=C/[C@H](CC(C2C=CC=CC=2)CCC)O)[C@H]1C/C=C\CCCC(=O)O)O

Computed Properties

• Exact Mass: 430.27204
• Monoisotopic Mass: 430.271924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 98

Experimental Properties

• Density: 1.167
• Boiling Point: 614.7°Cat760mmHg
• Flash Point: 339.6°C
• Refractive Index: 1.594
• PSA: 97.99